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Compound of Interest

Compound Name:
2,3-Dichloro-2'-morpholinomethyl

benzophenone

CAS No.: 898750-98-6

Cat. No.: B1615207

Get Quote

Current Status: Operational Ticket Focus: Minimizing Byproduct Formation in Intermediate

Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Introduction: The Convergent Pathway
Welcome to the Tazemetostat Synthesis Support Center. This guide addresses the specific

process chemistry challenges encountered during the scale-up of EPZ-6438.

The synthesis of Tazemetostat is convergent, relying on the coupling of two complex

fragments: the Pyridone-Methylamine (Fragment A) and the Biphenyl-Carboxylic Acid

(Fragment B).[1] High-purity isolation of these intermediates is critical, as downstream

purification of the final API is complicated by the poor solubility of the pyridone core.[1]
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Figure 1: Convergent synthesis strategy for Tazemetostat, highlighting the critical Suzuki and

Amide coupling junctions.[1]

Module 1: The Biphenyl System (Suzuki-Miyaura
Coupling)
Context: The formation of the biphenyl core involves coupling a highly substituted aryl bromide

with a morpholino-phenyl boronic acid.[1] Common Failure Mode: Formation of Impurity SZ-1

(Homocoupling Dimer) and Impurity SZ-2 (Protodeboronation).[1]

Troubleshooting Guide: Impurity Profiling
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Symptom Probable Impurity Root Cause Corrective Action

New peak at RRT

~1.2 (High MW)

Homocoupling Dimer

(Biaryl ether)

Oxygen presence in

the reactor or

excessive catalyst

loading.[1]

Sparging Protocol:

Switch from

vacuum/backfill to

subsurface sparging

with Argon for 30

mins. Reduce Pd

loading.

Peak at RRT ~0.8

(Mass = Product - Aryl

Ring)

Protodeboronation

(Des-boron arene)

Reaction temperature

too high or base

concentration too

aggressive (high pH).

[1]

Base Switch: Replace

with

or reduce water ratio.

Lower temp to 75°C.

Black Precipitate early

in reaction

Palladium Black

(Catalyst death)

Ligand instability or

poor solvent

degassing.[1]

Ligand Stabilization:

Ensure excess ligand

(e.g.,

or S-Phos) relative to

Pd.[1]

Deep Dive: Controlling the Homocoupling Dimer
The homocoupling of the boronic acid is an oxidative process often facilitated by Pd(II) species

in the presence of oxygen.

Optimized Protocol (Low-Impurity):

Solvent System: Use 1,4-Dioxane/Water (4:1).[1] Avoid ethanol if transesterification is

observed.[1]

Degassing: Do NOT rely on simple sonication.[1] Use a subsurface sparge with Nitrogen or

Argon for at least 30 minutes before adding the catalyst.[1]

Catalyst Addition: Add

(or similar) last, under a positive pressure of inert gas.[1]
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Temperature Ramp: Heat rapidly to 80-90°C. Slow heating promotes deboronation over

cross-coupling.

Module 2: Reductive Amination (The Aniline Core)
Context: Installing the tetrahydropyran and ethyl groups onto the aniline nitrogen (Intermediate

370 in patents). Common Failure Mode:Over-alkylation or Incomplete Conversion.[1]

FAQ: Sequential Alkylation Strategy
Q: Why am I seeing significant diethyl impurity? A: This occurs if acetaldehyde is introduced

before the tetrahydropyran ring is fully installed.[1] The steric bulk of the pyran ring is

necessary to control the selectivity of the second alkylation.[1]

Q: The reaction stalls at the imine stage.[1] Should I add acid? A: Yes, but cautiously.

Protocol: Use Acetic Acid (AcOH) as a catalyst (1-2 eq).

Reducing Agent: Switch from Sodium Cyanoborohydride (

) to Sodium Triacetoxyborohydride (

). STAB is milder and less likely to reduce the ketone/aldehyde before it forms the imine.[1]

Step-by-Step Priority:

React Aniline + 4-Oxanone + STAB + AcOH

Mono-alkylated intermediate.[1]

Isolate or verify >98% conversion.

Add Acetaldehyde + STAB

Desired Dialkyl Product.[1]

Module 3: Final Amide Coupling (The Bottleneck)
Context: Coupling the Biphenyl Acid (Fragment B) with the Pyridone Methylamine (Fragment

A). Common Failure Mode:Gelation/Precipitation leading to entrapment of impurities, or
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Epimerization (though less risky here due to achiral benzylic position, regioselectivity remains

key).[1]

Troubleshooting Guide: Solubility & Reagents
The pyridone moiety has high lattice energy and poor solubility in non-polar solvents (DCM,

EtOAc).[1]

Scenario:Reaction mixture turns into a thick slurry; conversion stops at 60%.

Root Cause Analysis: The activated ester (formed by EDC/HOBt or HATU) precipitates out of

solution before the amine can attack, or the amine itself is protonated and insoluble.

Recommended System:

Solvent:DMSO or DMF is mandatory for the amine solubility.[1]

Coupling Reagent:HATU is preferred over EDC for difficult steric couplings, but T3P

(Propylphosphonic anhydride) is the superior choice for scale-up due to easier workup

(water-soluble byproducts).[1]

Base: Diisopropylethylamine (DIPEA).[1] Ensure pH is >8 to keep the amine free.[1]

Logic Tree: Amide Coupling Optimization
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Figure 2: Decision matrix for troubleshooting the final amide coupling step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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